13-(methoxymethyl)-11-methyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one

• IUPAC Name: 13-(methoxymethyl)-11-methyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• InChI: InChI=1S/C12H11N3O2S/c1-6-3-7(4-17-2)8-9-10(18-12(8)15-6)11(16)14-5-13-9/h3,5H,4H2,1-2H3,(H,13,14,16)
• InChI Key: GOJLBPWVYBMCEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C3=C(C(=O)NC=N3)SC2=N1)COC
• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol

Description

13-(methoxymethyl)-11-methyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one is a complex heterocyclic compound. It features a unique tricyclic structure incorporating sulfur, nitrogen, and oxygen atoms. This compound is of interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

The synthesis of 13-(methoxymethyl)-11-methyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one typically involves multi-step reactions. One common synthetic route includes the condensation of acetoacetic acid derivatives with salicylaldehyde and thiourea in the presence of a catalyst such as sodium bisulfate . The reaction is carried out in ethanol under reflux conditions. Industrial production methods may involve similar steps but optimized for larger scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen or sulfur atoms. Common reagents and conditions used in these reactions include organic solvents like ethanol or methanol, and catalysts such as acids or bases. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

13-(methoxymethyl)-11-methyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Studies have shown its potential as an anti-inflammatory agent.

Medicine: It is being investigated for its analgesic properties and low acute toxicity.

Industry: It may be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with various molecular targets. For example, its anti-inflammatory activity is believed to be due to its ability to inhibit specific enzymes involved in the inflammatory response . The exact pathways and molecular targets are still under investigation, but it is known to interact with proteins and enzymes in biological systems.

Comparison with Similar Compounds

Similar compounds include:

• 11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• 4-(benzylsulfanyl)-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one These compounds share a similar tricyclic structure but differ in their substituents, which can significantly affect their chemical and biological properties. The uniqueness of 13-(methoxymethyl)-11-methyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one lies in its specific substituents that confer distinct biological activities and chemical reactivity.